Cas no 93893-56-2 (L-Threonine, N-formyl-)

• Product Name: L-Threonine, N-formyl-
• CAS No: 93893-56-2
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 811808
• PubChem ID: 44148979
• Update Time: 2025-04-19

L-Threonine, N-formyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-formyl-
• (2S,3R)-2-formamido-3-hydroxybutanoic acid
• N-formyl-L-threonine
• SCHEMBL18712598
• N-(Hydroxymethylidene)threonine
• 93893-56-2
• EINECS 299-646-6
• DTXSID80917288
• AKOS006357571

• Inchi： 1S/C5H9NO4/c1-3(8)4(5(9)10)6-2-7/h2-4,8H,1H3,(H,6,7)(H,9,10)/t3-,4+/m1/s1
• InChI Key： XPMTWLZSOSJMDJ-DMTCNVIQSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC=O

Computed Properties

• Exact Mass: 147.053
• Monoisotopic Mass: 147.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.336
• Boiling Point: 452°Cat760mmHg
• Flash Point: 227.1°C
• Refractive Index: 1.493